Cas no 2730-62-3 (2-Chloro-3,3,3-trifluoropropene)

• Product Name: 2-Chloro-3,3,3-trifluoropropene
• CAS No: 2730-62-3
• MF: C₃H₂ClF₃
• MW: 130.496190547943
• MDL: MFCD00082613
• CID: 240109
• PubChem ID: 2736716
• Update Time: 2025-05-25

2-Chloro-3,3,3-trifluoropropene Chemical and Physical Properties

Names and Identifiers

• 1-Propene,2-chloro-3,3,3-trifluoro-
• 2-chloro-3,3,3-trifluoroprop-1-ene
• 2-Chloro-3,3,3-trifluoropropene
• 2-chloro-3,3,3-trifluoro-1-propene
• HCFC-1233xf
• HCFO-1233xf
• HFCO-1233xf
• PC0682
• SCHEMBL36316
• FT-0611704
• DTXSID80371548
• A819002
• 2730-62-3
• AKOS005063418
• MFCD00082613
• NMWXNYYBPKGPAG-UHFFFAOYSA-N
• 2-chloranyl-3,3,3-tris(fluoranyl)prop-1-ene
• AMY6897
• 1-Propene, 2-chloro-3,3,3-trifluoro-
• DB-001223

• MDL： MFCD00082613
• Inchi： 1S/C3H2ClF3/c1-2(4)3(5,6)7/h1H2
• InChI Key： OQISUJXQFPPARX-UHFFFAOYSA-N
• SMILES： ClC(=C)C(F)(F)F

Computed Properties

• Exact Mass: 129.98000
• Monoisotopic Mass: 129.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.295
• Boiling Point: 28 ºC
• Flash Point: -16 ºC
• Refractive Index: 1.334
• PSA: 0.00000
• LogP: 2.30120

2-Chloro-3,3,3-trifluoropropene Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3163
• Safety Instruction： S23-S38
• Hazardous Material Identification：
• HazardClass：GAS

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on 2-Chloro-3,3,3-trifluoropropene

Chemical Profile of 2-Chloro-3,3,3-trifluoropropene (CAS No. 2730-62-3)

2-Chloro-3,3,3-trifluoropropene (CAS No. 2730-62-3) is a fluorinated olefinic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and electronic properties. This compound, characterized by a chloro substituent on a propene backbone with three fluorine atoms at the terminal carbon, exhibits distinct reactivity patterns that make it a valuable intermediate in the synthesis of various heterocyclic and functionalized molecules.

The CAS registry number 2730-62-3 provides a unique identifier for this chemical entity, ensuring consistency and precision in scientific literature and industrial applications. As a fluorinated alkene, 2-Chloro-3,3,3-trifluoropropene possesses enhanced stability and metabolic resistance compared to its non-fluorinated counterparts, which is particularly advantageous in pharmaceutical applications where bioavailability and shelf-life are critical factors.

In recent years, the compound has been extensively studied for its role in the development of novel agrochemicals and fine chemicals. Its ability to undergo various addition reactions, such as hydroboration-oxidation and nucleophilic additions, makes it a versatile building block for constructing complex molecular frameworks. Additionally, the presence of both electrophilic (chloro) and nucleophilic (double bond) sites allows for diverse synthetic pathways, enabling chemists to access a wide range of derivatives with tailored properties.

One of the most compelling aspects of 2-Chloro-3,3,3-trifluoropropene is its utility in cross-coupling reactions, particularly the Suzuki-Miyaura and Heck couplings. These transformations are pivotal in constructing biaryl systems and conjugated polymers, respectively, which find applications in materials science and medicinal chemistry. The fluorine atoms in the molecule not only enhance the reactivity but also influence the electronic properties of the resulting products, making them suitable for optoelectronic devices and pharmaceuticals.

Recent advancements in green chemistry have also highlighted the importance of fluorinated compounds like 2-Chloro-3,3,3-trifluoropropene due to their potential to replace traditional hazardous reagents. Researchers have demonstrated that this compound can be used in catalytic systems that minimize waste and energy consumption while maintaining high yields. Such innovations align with global efforts to develop sustainable chemical processes that are environmentally benign.

The pharmaceutical industry has leveraged 2-Chloro-3,3,3-trifluoropropene in the synthesis of active pharmaceutical ingredients (APIs) with improved pharmacokinetic profiles. For instance, its incorporation into drug candidates has been shown to enhance lipophilicity and reduce metabolic degradation, leading to more effective therapeutic agents. Furthermore, the compound's ability to act as a precursor for heterocyclic scaffolds has been exploited in the development of antiviral and anticancer drugs.

In conclusion, 2-Chloro-3,3,3-trifluoropropene (CAS No. 2730-62-3) represents a cornerstone molecule in modern synthetic chemistry. Its unique structural features and reactivity patterns have opened up new avenues for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play an even more significant role in shaping the future of chemical biology and drug discovery.